molecular formula DyBr3 B081107 Dysprosium bromide CAS No. 14456-48-5

Dysprosium bromide

Cat. No. B081107
CAS RN: 14456-48-5
M. Wt: 402.21 g/mol
InChI Key: GBLDKMKYYYAAKD-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dysprosium bromide is an inorganic compound of bromine and dysprosium, with the chemical formula of DyBr3 . It is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 .


Synthesis Analysis

Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine . The reaction can be represented as: 2Dy + 3Br2 → 2DyBr3 . Dysprosium bromide hexahydrate can be obtained by crystallization from its solution . This solution can be heated with ammonium bromide in vacuum to obtain the anhydrous form . Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature .


Molecular Structure Analysis

Dysprosium (III) bromide has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 .


Chemical Reactions Analysis

Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine . Dysprosium bromide hexahydrate can be obtained by crystallization from its solution , which can be heated with ammonium bromide in vacuum to obtain the anhydrous form . Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature .


Physical And Chemical Properties Analysis

Dysprosium bromide is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 . The density of Dysprosium bromide is 5.8 g·cm−3 and it has a melting point of 881 °C .

Scientific Research Applications

Safety and Hazards

Dysprosium bromide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is also suspected of damaging fertility or the unborn child and may cause damage to organs (Central nervous system) through prolonged or repeated exposure .

Future Directions

Research on Dysprosium bromide and related compounds is ongoing. For instance, a study reported the synthesis and characterization of a dysprosium bis (borolide) compound, which exhibited open magnetic hysteresis up to 66 K, establishing it as a top-performing single-molecule magnet among its dysprosocenium analogues . This represents a step toward the development of alternatives to substituted dysprosocenium single-molecule magnets with increased axiality .

properties

IUPAC Name

dysprosium(3+);tribromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3BrH.Dy/h3*1H;/q;;;+3/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBLDKMKYYYAAKD-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Br-].[Br-].[Br-].[Dy+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Br3Dy
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20932334
Record name Dysprosium tribromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20932334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

402.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dysprosium bromide

CAS RN

14456-48-5
Record name Dysprosium bromide (DyBr3)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=14456-48-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Dysprosium bromide (DyBr3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014456485
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Dysprosium tribromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20932334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dysprosium tribromide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.034.933
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Q & A

Q1: How can thermal analysis techniques be used to study dysprosium bromide complexes?

A1: Thermal analysis techniques like Differential Scanning Calorimetry (DSC) are valuable for studying the thermal decomposition of dysprosium bromide complexes. In the research article "Application of thermal analyse to the study of decomposition of complexe of dysprosium bromide with alanine" [], researchers used DSC to investigate the kinetics of decomposition for a dysprosium bromide complex with alanine. By analyzing the DSC curves, they determined kinetic parameters such as activation energy (E), pre-exponential factor (A), and reaction order (n) using methods like the Ozawa method, Kissinger method, and others. This information provides insights into the thermal stability and decomposition mechanisms of such complexes.

Q2: Can dysprosium bromide be used to synthesize nanomaterials?

A2: Yes, research suggests that dysprosium bromide can play a role in synthesizing nanomaterials under specific conditions. The study "Unusual dysprosium ceramic nano-fiber growth in a supercritical aqueous solution" [] highlights the formation of dysprosium ceramic nanofibers using a supercritical aqueous solution. While the abstract doesn't provide details on the exact precursor or synthesis route, it suggests the potential of dysprosium bromide as a starting material or a contributing component in nanomaterial synthesis. Further research is needed to explore and optimize the use of dysprosium bromide in controlled nanomaterial fabrication.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.